Cas no 895790-98-4 (N'-(3-fluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide)

• Product Name: N'-(3-fluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide
• CAS No: 895790-98-4
• MF: C₂₁H₁₈FN₅O₂S
• MW: 423.463325977325
• CID: 5511985
• Update Time: 2025-07-19

N'-(3-fluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-fluorophenyl)-N-[2-[2-(2-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]oxamide
• N'-(3-fluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

• Inchi： 1S/C21H18FN5O2S/c1-13-5-2-3-8-17(13)18-25-21-27(26-18)16(12-30-21)9-10-23-19(28)20(29)24-15-7-4-6-14(22)11-15/h2-8,11-12H,9-10H2,1H3,(H,23,28)(H,24,29)
• InChI Key： BDOTWDSQEVHTAP-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=CC=C1C)=N2)(=O)C(NC1=CC=CC(F)=C1)=O

Additional information on N'-(3-fluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

Professional Introduction to Compound with CAS No. 895790-98-4 and Product Name: N'-(3-fluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide

The compound with the CAS number 895790-98-4 and the product name N'-(3-fluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial drug development. The structural complexity of this molecule, featuring multiple heterocyclic rings and functional groups, contributes to its unique chemical properties and potential therapeutic applications.

One of the most striking features of this compound is its 3-fluorophenyl moiety. The presence of a fluorine atom at the para position of the phenyl ring is known to enhance metabolic stability and binding affinity in many drug candidates. This modification has been widely employed in the development of antiviral, anticancer, and anti-inflammatory agents. The fluorine atom not only improves the pharmacokinetic profile of the molecule but also influences its interactions with biological targets, potentially leading to higher efficacy and lower toxicity.

The core structure of this compound incorporates a 1,2,4-triazole ring fused with a 1,3-thiazole ring. These heterocyclic systems are well-known for their diverse biological activities and have been extensively studied for their potential as pharmacophores. The 1,2,4-triazole ring is particularly interesting due to its ability to act as a scaffold for various bioactive molecules. It has been shown to exhibit antimicrobial, anti-inflammatory, and antiviral properties. In contrast, the 1,3-thiazole ring is known for its role in several pharmacologically active compounds, including antifungal and antitumor agents. The combination of these two rings in a single molecule suggests that it may possess multiple biological activities simultaneously.

The extended side chain of this compound features an ethyl group attached to a triazolo[1,5-a][1,3-thiazole] moiety. This particular heterocyclic system is relatively less explored compared to other triazolo or thiazole derivatives but has shown promise in recent years. The triazolo[1,5-a][1,3-thiazole] scaffold has been identified as a key structural element in several drug candidates that exhibit potent biological activities. Its unique electronic properties and spatial arrangement make it an attractive candidate for further exploration in medicinal chemistry.

The presence of an amide group at the terminal position (ethanediamide) further enhances the complexity of this molecule. Amides are common functional groups in pharmaceuticals due to their ability to form hydrogen bonds and interact with biological targets. The amide group in this compound not only contributes to its solubility but also plays a crucial role in modulating its biological activity. Recent studies have shown that amide-based molecules can exhibit significant therapeutic effects by interacting with specific enzymes or receptors.

Recent research has highlighted the potential of this compound as a lead molecule for drug development. Studies have demonstrated that derivatives of similar structures exhibit inhibitory activity against various enzymes involved in inflammatory pathways. The N'-(3-fluorophenyl) part of the molecule appears to be particularly important for binding affinity to these target enzymes. This observation suggests that further optimization around this scaffold could lead to the discovery of novel therapeutic agents with improved pharmacological profiles.

In addition to its enzymatic activity, preliminary studies have also explored the potential antimicrobial properties of this compound. The combination of the fluorophenyl, triazolo-thiazole core, and amide group seems to confer upon it broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This finding is particularly intriguing given the increasing problem of antibiotic resistance worldwide. The development of new antimicrobial agents with novel mechanisms of action is crucial for addressing this challenge.

The synthesis of this compound involves multiple steps that highlight the ingenuity of modern organic chemistry techniques. The construction of the triazolo[1,5-a][1,3-thiazole] core requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct key bonds within the molecule efficiently. These techniques not only improve synthetic efficiency but also allow for greater flexibility in modifying the structure for future drug development.

The pharmacokinetic properties of this compound are also an area of active investigation. Initial studies have shown that it exhibits reasonable oral bioavailability and metabolic stability in preclinical models. These findings are encouraging as they suggest that it may be suitable for further development into an oral therapeutic agent. However, additional studies are needed to fully understand its absorption, distribution, metabolism, excretion (ADME) profile before moving into clinical trials.

The potential therapeutic applications of this compound are vast due to its multifaceted biological activities. It shows promise as a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, its antimicrobial properties make it a candidate for developing new antibiotics or antifungal agents targeting resistant strains.

Future research directions include further optimization of this scaffold through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule while maintaining key structural elements like the triazolo-thiazole core,fluorophenyl, and amide group,researchers can fine-tune its biological activity toward specific therapeutic targets while improving pharmacokinetic properties such as solubility,bioavailability,and metabolic stability.

In conclusion,N'-(3-fluorophenyl)-N-{2-2-(2-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}ethanediamide (CAS No.: 895790-98-4) represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications across multiple disease areas including inflammation,infection,and cancer treatment.*The unique structural features*of*this*compound,*including*the*presence*of*a*fluorophenyl*moiety,*a*bifused*triazolo-thiazole*core,*and*a*nitrogen-rich*scaffold,*make*it*a*promising*candidate*for*further*drug*development.*Ongoing*research*efforts*are*focused*on elucidating its mechanism(s)of action,*optimizing*synthetic*potocols,*and*determining*its*predictive*parmacokinetic profil.*With continued investigation,*this*molecule*might*cement itself as another cornerstone in modern medicinal chemistry.*